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Compound of Interest

Compound Name: Hsd17B13-IN-4

Cat. No.: B12382630 Get Quote

Essential Safety and Handling Guide for Hsd17B13-
IN-4
Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-4 was not found in the

available search results. Therefore, this compound should be handled as a substance of

unknown toxicity, and all procedures should be conducted with caution in a controlled

laboratory environment by trained personnel. The following guidance is based on general

laboratory safety principles for handling research chemicals.

Logistical and Storage Information
Proper storage is crucial to maintain the integrity of Hsd17B13-IN-4. The following table

summarizes the available storage and solubility information.
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Parameter Value Source

Storage (Powder) -20°C for 3 years [1]

Storage (In Solvent) -80°C for 1 year [1]

Shipping

Room temperature in the

continental US; may vary

elsewhere.

[2]

Molecular Weight 591.39 g/mol [2]

Chemical Formula C₂₆H₁₅Cl₂F₃N₄O₃S [2]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the unknown toxicological properties of Hsd17B13-IN-4, a conservative approach to

personal protection is essential.

Engineering Controls:
Fume Hood: All handling of the solid compound and preparation of solutions should be

performed in a certified chemical fume hood to minimize inhalation exposure.

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE):
Eye Protection: Chemical safety goggles or a face shield should be worn at all times when

handling the compound.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for

any tears or punctures before use and change them frequently, especially after direct contact

with the compound.

Skin and Body Protection: A laboratory coat is mandatory. For procedures with a higher risk

of splashes or aerosol generation, consider additional protective clothing such as an apron

or coveralls. Ensure that skin is not exposed.
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Respiratory Protection: If working outside of a fume hood is unavoidable, or if there is a risk

of aerosolization, a properly fitted respirator (e.g., N95 or higher) should be used.

Procedural Guidance for Handling and Disposal
Step-by-Step Handling Protocol:

Preparation and Planning:

Before starting any work, review the planned experiment and identify potential hazards.

Ensure that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station.

Handling the Solid Compound:

Perform all weighing and aliquoting of the powdered Hsd17B13-IN-4 within a chemical

fume hood.

Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder and avoid

creating dust.

Solution Preparation:

Prepare solutions in the fume hood.

When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

For in vivo studies, a suggested formulation is DMSO, PEG300, Tween 80, and

Saline/PBS/ddH₂O[1].

During the Experiment:

Keep all containers with Hsd17B13-IN-4 clearly labeled and sealed when not in use.

Avoid direct contact with the skin, eyes, and clothing.
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If any spills occur, follow the laboratory's established spill cleanup procedure for

hazardous chemicals.

After the Experiment:

Decontaminate all work surfaces and equipment used.

Remove and dispose of PPE in the appropriate waste stream.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan:
Waste Segregation:

All solid waste contaminated with Hsd17B13-IN-4 (e.g., weighing paper, pipette tips,

gloves) should be collected in a designated, labeled hazardous waste container.

Liquid waste containing Hsd17B13-IN-4 should be collected in a separate, labeled

hazardous liquid waste container. Do not pour it down the drain.

Waste Disposal:

Follow all institutional, local, and national regulations for the disposal of chemical waste.

Arrange for the pickup and disposal of the hazardous waste through your institution's

environmental health and safety (EHS) office.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for safely handling Hsd17B13-IN-4 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Hsd17B13-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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